![molecular formula C12H17N5O B7459228 N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide](/img/structure/B7459228.png)
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide, also known as DM-1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DM-1 is a small molecule inhibitor of the mitotic kinesin Eg5, which is involved in cell division.
Scientific Research Applications
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the function of Eg5, a protein that is involved in cell division. This makes this compound a potential candidate for the treatment of cancer, as cancer cells often divide rapidly and rely heavily on Eg5 for cell division. This compound has also been studied for its potential use as a tool in cell biology research, as it can disrupt cell division and allow for the study of the effects of this disruption on cellular processes.
Mechanism of Action
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide works by binding to the motor domain of Eg5, which is responsible for the movement of chromosomes during cell division. By inhibiting the function of Eg5, this compound disrupts cell division and can lead to cell death. This makes this compound a potential candidate for the treatment of cancer, as cancer cells often divide rapidly and rely heavily on Eg5 for cell division.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to disrupt the formation of microtubules, which are involved in cell division.
Advantages and Limitations for Lab Experiments
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied and has a well-understood mechanism of action. However, this compound also has some limitations. It can be toxic to cells at high concentrations, which can limit its use in some experiments. In addition, this compound can be difficult to work with due to its low solubility in water.
Future Directions
There are several future directions for the study of N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide. One potential direction is the development of this compound as a cancer treatment. Clinical trials have shown promising results for this compound in the treatment of various types of cancer, and further research is needed to determine its safety and efficacy. Another potential direction is the use of this compound as a tool in cell biology research. This compound can disrupt cell division and allow for the study of the effects of this disruption on cellular processes. Finally, further research is needed to understand the potential long-term effects of this compound on cells and organisms.
Synthesis Methods
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide can be synthesized using a multi-step process involving the reaction of various chemicals. The synthesis of this compound was first reported by researchers at Merck in 2005. The process involves the reaction of 4-methylpyrazole with 1,5-dimethylpyrazole-4-carboxaldehyde to form 1,5-dimethylpyrazol-4-ylmethyl-4-methylpyrazole. This intermediate is then reacted with chloroacetyl chloride to form N-(1,5-dimethylpyrazol-4-yl)methyl)-2-(4-methylpyrazol-1-yl)acetamide, which is this compound.
properties
IUPAC Name |
N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-(4-methylpyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O/c1-9-4-15-17(7-9)8-12(18)13-5-11-6-14-16(3)10(11)2/h4,6-7H,5,8H2,1-3H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRDCVRUYEZFVPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CC(=O)NCC2=C(N(N=C2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.